Cas no 50597-60-9 (Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-)

• Product Name: Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
• CAS No: 50597-60-9
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• MDL: MFCD24714387
• CID: 1572568
• PubChem ID: 21498563
• Update Time: 2025-04-21

Benzoyl chloride, 4-hydroxy-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
• 4-Hydroxy-3,5-dimethoxybenzoyl chloride
• 3,5-dimethoxy-4-hydroxybenzoic acid chloride
• 4-hydroxy-3,5-dimethoxybenzoyl chlo-ride
• LS-11823
• SCHEMBL11789059
• 50597-60-9
• AKOS037629314
• ALBB-032117

• MDL： MFCD24714387
• Inchi： 1S/C9H9ClO4/c1-13-6-3-5(9(10)12)4-7(14-2)8(6)11/h3-4,11H,1-2H3
• InChI Key： KQMFVBABPYFGIG-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 216.01897
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols